Cas no 18990-98-2 (1,3,6-Hexanetriol)

• Product Name: 1,3,6-Hexanetriol
• CAS No: 18990-98-2
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 123286
• PubChem ID: 10214392
• Update Time: 2025-04-18

1,3,6-Hexanetriol Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Hexanetriol
• 1,3,6-Trihydroxyhexane
• hexane-1,3,6-triol
• UNII-1RUV2595XZ
• Q27252810
• 1RUV2595XZ
• 1,3,6-Hexanetriol, (+/-)-
• DTXSID20274069
• AAYGSSGHJGVNSK-UHFFFAOYSA-N
• 18990-98-2
• SCHEMBL35907
• DTXCID80196536

• Inchi： 1S/C6H14O3/c7-4-1-2-6(9)3-5-8/h6-9H,1-5H2
• InChI Key： AAYGSSGHJGVNSK-UHFFFAOYSA-N
• SMILES： OC(CCO)CCCO

Computed Properties

• Exact Mass: 134.09432
• Monoisotopic Mass: 134.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols